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Compound of Interest

2-(3-
Compound Name:
(Trifluoromethyl)phenyl)ethanol

Cat. No.: B1294892

Essential Safety and Handling Guide for 2-(3-
(Trifluoromethyl)phenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety, handling, and disposal information for 2-(3-
(Trifluoromethyl)phenyl)ethanol (CAS No. 455-01-6) to ensure the safety of laboratory

personnel and the integrity of research. Adherence to these protocols is essential for
minimizing risks and establishing a secure and efficient work environment.

Hazard Identification and Classification

2-(3-(Trifluoromethyl)phenyl)ethanol is classified as a hazardous substance. It is crucial to
understand its primary hazards to implement appropriate safety measures.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]
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Signal Word: Warning[1][2]
Hazard Pictogram:

e GHSO07: Exclamation Mark[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-(3-
(Trifluoromethyl)phenyl)ethanol is presented below.

Property Value Source
CAS Number 455-01-6 [1][3]
Molecular Formula C9H9F30 [3]
Molecular Weight 190.16 g/mol [3]
Appearance Solid [3]
Purity 99% [3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2-(3-
(Trifluoromethyl)phenyl)ethanol to prevent exposure.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical splash goggles or
safety glasses with side
shields. A face shield is
recommended when handling

larger quantities.[2][4]

Protects against splashes and
vapors that can cause serious
eye irritation.[1][2][4]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).[2][5]

Prevents skin contact, which

can cause irritation.[1][2]

Skin and Body Protection

Laboratory coat, long-sleeved
clothing, and closed-toe shoes.
[2][6] A chemical-resistant
apron is recommended when

mixing or loading.[5]

Minimizes the risk of accidental

skin exposure.[6]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[1][2] If ventilation is
inadequate, a NIOSH/MSHA
approved respirator for organic

vapors should be used.[2][7]

Prevents inhalation of vapors,
which can cause respiratory
irritation.[1][2]

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the chemical's stability and

preventing accidents.

Handling:

Avoid breathing fumes, mist, spray, or vapors.[1][2]
Wash hands thoroughly after handling.[1][6]
Do not eat, drink, or smoke when using this product.[1][2]

Use only in a well-ventilated area or outdoors.[1][6]
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» Ensure that eyewash stations and safety showers are readily accessible.[2][7]
Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed when not in use.[1][2]

Store locked up.[1][2]

Keep away from heat, sparks, and open flames.[2]

Incompatible with strong oxidizing agents.[2]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the material
and protect personnel.

Step-by-Step Spill Cleanup:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill
area. Ensure the area is well-ventilated.[2]

Don Appropriate PPE: Before attempting to clean the spill, put on the required personal
protective equipment, including respiratory protection if necessary.[2]

Contain the Spill: For small spills, absorb the material with an inert absorbent such as sand,
silica gel, or vermiculite.[1] For large spills, dike the area to prevent further spreading.[2]

Collect Absorbent Material: Carefully sweep or shovel the absorbed material into a suitable,
labeled, and sealed container for disposal.[1][2]

Decontaminate the Area: Clean the spill area thoroughly with soap and water.[2]

Dispose of Waste: Dispose of the container with the absorbed material as hazardous waste
in accordance with local, state, and federal regulations.[1][2]
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First Aid Measures

In case of exposure, follow these first-aid procedures and seek immediate medical attention.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If not
breathing, provide artificial respiration.[2]

 If on Skin: Wash the affected area with plenty of soap and water. Remove contaminated
clothing and wash it before reuse.[1][2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing for at least 15 minutes.[2]

« If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[2]

In all cases of exposure, call a poison center or doctor for medical advice.[2]

Disposal Plan

Dispose of 2-(3-(Trifluoromethyl)phenyl)ethanol and its containers in accordance with all
applicable local, state, and federal regulations. The substance should be disposed of at an
approved waste disposal plant.[1][2] It may be possible to burn the chemical in a chemical

incinerator equipped with an afterburner and scrubber.[8] Do not allow the product to enter
drains or waterways.[6]

Visual Workflow for Handling 2-(3-
(Trifluoromethyl)phenyl)ethanol

The following diagram outlines the standard operating procedure for handling 2-(3-
(Trifluoromethyl)phenyl)ethanol in a laboratory setting.
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Standard Operating Procedure for 2-(3-(Trifluoromethyl)phenyl)ethanol

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

,

Work in a Well-Ventilated Area
(Fume Hood)

Hangling

Carefully Measure or Weigh
the Required Amount

,

Perform Experimental Procedure

Post-Handling

Decontaminate Work Surfaces

,

Dispose of Waste in
Designated Hazardous Waste Container

,

Remove and Dispose of/Clean PPE

,

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 2-(3-(Trifluoromethyl)phenyl)ethanol.
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Visual Workflow for Spill Response

The following diagram illustrates the procedural steps to be taken in the event of a spill of 2-(3-
(Trifluoromethyl)phenyl)ethanol.
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Spill Response Protocol for 2-(3-(Trifluoromethyl)phenyl)ethanol

Spill Detected

Alert Others in the Vicinity

:

Evacuate Non-Essential Personnel

:

Ensure Adequate Ventilation

Containme$ & Cleanup

Don Appropriate PPE

;

Contain and Absorb Spill
with Inert Material

:

Collect Absorbed Material into a
Sealed Waste Container

Post-%eanup

Decontaminate Spill Area

:

Dispose of Waste as Hazardous

:

Report the Incident

Click to download full resolution via product page

Caption: Spill Response Protocol for 2-(3-(Trifluoromethyl)phenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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